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Compound of Interest

Compound Name: NBDA

Cat. No.: B1678961 Get Quote

An In-depth Technical Guide to the Safety and Handling of N-benzyl-2,5-dimethoxy-4-

bromoamphetamine (NBDA)

Disclaimer: The following information is intended for researchers, scientists, and drug

development professionals. N-benzyl-2,5-dimethoxy-4-bromoamphetamine (NBDA) is a

research chemical with limited safety and toxicology data. This guide is based on information

available for NBDA and structurally similar compounds and should not be considered a

substitute for a comprehensive, compound-specific risk assessment. Extreme caution should

be exercised at all times when handling this compound.

Introduction
N-benzyl-2,5-dimethoxy-4-bromoamphetamine, hereinafter referred to as NBDA, is a

psychoactive research chemical belonging to the substituted phenethylamine class. It is

structurally related to the 2C-x family of compounds, known for their potent effects on the

central nervous system. Specifically, NBDA is a derivative of 4-bromo-2,5-

dimethoxyphenethylamine (2C-B) with an N-benzyl substitution. This structural modification is

known to significantly impact the pharmacological properties of phenethylamines. Given its

potent serotonergic activity, a thorough understanding of its safety and handling is paramount

for any research application.

Hazard Identification and Toxicology
Due to the limited availability of formal toxicological studies on NBDA, a definitive hazard

profile has not been established. However, based on the known effects of analogous

compounds, the following potential hazards should be considered:
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Acute Toxicity: Assumed to be high. Overdose may lead to severe and life-threatening

conditions, including serotonin syndrome.

Skin and Eye Irritation: Direct contact may cause irritation.[1]

Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.

Neurotoxicity: As a potent psychoactive substance, NBDA is expected to have significant

effects on the central nervous system.

Long-term Effects: Unknown. Prolonged or repeated exposure may lead to unforeseen

health consequences, potentially affecting cardiovascular, neurological, and other organ

systems.[2][3]

Quantitative Data
Publicly available quantitative toxicological and stability data for NBDA is scarce. The following

table summarizes known pharmacological data.

Parameter Value Target Notes

Binding Affinity (K_i) 16 nM
Human 5-HT₂A

Receptor

Indicates high-affinity

binding to the primary

target receptor.[4]

Mechanism of Action and Signaling Pathway
NBDA is a potent partial agonist of the serotonin 5-HT₂A receptor.[4] The 5-HT₂A receptor is a

G-protein coupled receptor (GPCR) that, upon activation, primarily engages the Gq/11

signaling pathway.[5][6] This initiates a downstream signaling cascade that is believed to be

responsible for the compound's psychoactive effects.

5-HT₂A Receptor Signaling Pathway
Activation of the 5-HT₂A receptor by NBDA leads to the activation of phospholipase C (PLC),

which in turn cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate
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(IP₃) and diacylglycerol (DAG). IP₃ stimulates the release of intracellular calcium (Ca²⁺), while

DAG activates protein kinase C (PKC). This cascade ultimately modulates neuronal excitability.

5-HT2A Receptor Signaling Pathway

NBDA
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binds & activates
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Caption: NBDA-mediated 5-HT2A receptor signaling.

Safe Handling and Personal Protective Equipment
(PPE)
A strict adherence to safety protocols is mandatory when handling NBDA.

Engineering Controls
All work with solid NBDA must be conducted in a certified chemical fume hood, glovebox, or

other suitable contained environment.

Ensure adequate ventilation in the laboratory.

Personal Protective Equipment
The following table outlines the minimum required PPE for handling NBDA.

Body Part Protection

Hands
Chemical-resistant gloves (e.g., nitrile). Double-

gloving is recommended.

Eyes
Safety glasses with side shields or chemical

splash goggles.

Body
A lab coat. Consider a disposable suit for larger

quantities.

Respiratory
A NIOSH-approved respirator is recommended,

especially when handling powders.

Experimental Protocols
The following provides a generalized workflow for the preparation of a stock solution of NBDA.

This should be adapted to specific experimental needs and institutional safety guidelines.
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Workflow for Stock Solution Preparation

Workflow for NBDA Stock Solution Preparation

Start

Don appropriate PPE

Weigh NBDA in a
chemical fume hood

Dissolve in a suitable
solvent (e.g., DMSO, Ethanol)

Vortex to ensure
complete dissolution

Transfer to a labeled,
sealed container

Store at recommended
temperature, protected from light

Decontaminate work area
and dispose of waste

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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